α-Fluoroalkyl (Rf) alcohols are privileged motifs in drugs and pharmaceutically active compounds. As such, it is highly desirable to develop efficient methods for assembling these scaffolds. Herein, a visible-light-induced cascade radical cyclization of alkenyl fluoroalkyl ketones is developed, producing a variety of decorate α-Rf cycloalkanols in promising yields with up to >20:1 dr selectivity. A radical chain mechanism involving an intramolecular radical addition to the α-Rf carbonyl group and a subsequent intermolecular hydrogen atom transfer (HAT) has been proposed. Density functional theory (DFT) calculations indicate that a fluorine effect contributes to the radical addition to carbonyls by lowering the π* (C=O) orbital energy of CORf and energy barrier of the HAT between alkoxy radicals and THF, which may be valuable for controllable transformations of fluorinated molecules.

Comprehensive Summary

This cover picture shows a new electrophotocatalytic intermolecular reductive 1,2-diarylation of alkenes with aryl halides and cyanoaromatics. Upon use of a synergistic cathodic reduction and visible-light photoredox catalysis, a magpie bridge (two new Csp3–Csp2 bonds) was built for the Niulang and the Zhinyu to meet on the Chinese Valentine's Day (Big hugs among multiple reaction components to enable alkene intermolecular reductive 1,2-diarylation). This method features broad substrate scope, excellent functional group compatibility, and excellent selectivity, and provides a conceptually novel electrophotocatalytic alkene difuncrionalization strategy that consists of undivided cell and divided cell methodologies for highly valuable transformations of alkenes. More details are discussed in the article by Li et al. on page 1921—1930.

This article described an unprecedented synthesis of trifluoromethylthiophosphonium salts from allyl trifluoromethyl sulfoxide and phosphines in the presence of trimethylsilyl trifluoromethanesulfonate (TMSOTf) through Mislow-Evans-type rearrangement. The resulting trifluoromethylthiophosphonium salts were firstly isolated and fully characterized. These fluoroalkylphosphonium salts, as exemplified by trifluoromethylthio triphenylphosphonium salt (6a), exhibited unique and versatile reaction with nucleophiles and deoxygenative trifluoromethylthiolation reaction of carboxylic acids. Furthermore, the photoredox catalytic tunable radical hydrotrifluoromethylation and hydrotrifluoromethythiolation of unactivated alkenes with 6a was successfully developed.

Based on characteristics of the tumor microenvironment (TME), including acidity, oxygen-depleted, inflammation and hydrogen peroxide overload, combined with emerging nanotechnologies, designing nanoplatforms with TME specificity/ responsiveness for tumor treatment is a promising nanotherapeutic strategy. In this work, a multifunctional gold-palladium bimetallic cascade nanozyme was constructed for effective photothermal-enhanced cascade catalyzed synergistic therapy of tumors. The dumbbell-like Au-Pd bimetallic nanomaterials (Au NRs-Pd@HA) were obtained by reducing palladium on gold nanorods with ascorbic acid (AA) and further modified with hyaluronic acid (HA). The introduction of HA brings biocompatibility and targeting properties. The zebrafish embryos model showed that Au NRs-Pd@HA had good biocompatibility and low biotoxicity. Au NRs-Pd@HA can induce catalytic conversion of glucose to generate H2O2 efficiently, and subsequently undergoes cascade reaction to produce abundant ·OH radicals, exhibiting peroxidase-like (POD-like) and glucose oxidase-like (GOD-like) capabilities. The generated ·OH was a key factor for tumor ablation. Meanwhile, Au NRs-Pd@HA exhibits good photothermal performance under 808 nm irradiation, in favor of photothermal therapy (PTT). Especially, the POD-like and GOD-like activities were significantly enhanced due to the photothermal effect. The synergistic PTT and photothermal-enhanced nanozymes with cascade catalytic effect enabled efficient and safe cancer therapy.

Müller's hydrocarbon and its analogues, classical examples of Kekulé diradicaloids, have gained great attention. However, because of their highly reactivities, their isolation and structural characterizations are still challenging. Herein, we report the isolation of two bis-BN-based analogues of Müller's hydrocarbon (1 and 2) as crystalline solids in moderate yields. Experimental results and theoretical studies demonstrated that compound 1 possessing the terminal 1,3,2-diazaboryl groups is an open-shell singlet diradicaloid, which is contrast to the closed-shell singlet ground states of the bis-BN-based analogues of Thiele's and Chichibabin's hydrocarbon with the same terminal boryl groups, illustrating the strong influence of the central linkers on the ground state. Additionally, replacement of the terminal 1,3,2-diazaboryl groups in 1 with the bis(2,4,6-triisopropylphenyl)boryl groups affords 2 with higher diradical character and a smaller singlet-triplet energy gap.

Perovskite solar cells (PSCs) have achieved significant progress in the past decade and a certified power conversion efficiency (PCE) of 26.0% has been achieved. The widely used organic hole transport materials (HTMs) in PSCs are typically sensitive to the moisture environment and continuous light exposure. In contrast, the inorganic HTMs benefiting from their outstanding merits, such as excellent environmental stability, are considered as alternatives and have attracted much attention in PSCs. In this review, we provide a comprehensive summarize of the fundamental properties and recent progress of inorganic HTMs in n-i-p and p-i-n structured PSCs. Additionally, we emphasize the importance of inorganic HTMs in the development of highly efficient and stable PSCs.

C-aryl glycosides are an important kind of carbohydrate derivatives for drug discovery, due to their distinctive attributes of resistance to hydrolysis from enzymes. Herein, C-aryl glycosylation was established for the synthesis of 2-sulfur C-aryl glycals and 1,2-dihydrobenzofuran-fused C-aryl glycosides via interrupted Pummerer process, featured with sulfonium-tethered [3,3]-sigmatropic rearrangement between sulfoxide glycals and phenols. This protocol offers a broad substrate scope with diverse glycosyl and phenols. Dapagliflozin, Empagliflozin, and Ipragliflozin analogs were straightforward achieved, respectively.

The colonization of marine microorganisms, animals and plants on underwater surface forms marine biofouling. It has profound effects on marine industries. To solve the problem, we proposed a strategy of Dynamic Surface Antifouling (DSAF), i.e., continuously changing surfaces can effectively inhibit biofouling organisms landing and adhering, and developed degradable polymer based marine antifouling material. The degradation of polymer chain enables the surface dynamic or self-renewing even on static conditions. The final degradation products of these polymers are low molecular weight molecules, and do not produce marine microplastics. Meanwhile, the degradable polymers act as carriers and controlled release systems for antifoulants, further improving the antifouling efficiency. This article reviews the development of dynamic surface antifouling materials.

A transition-metal free three-component coupling reaction of azaindoles, C60, and bromoalkanes/triphenylamines has been developed to provide an efficient access to diverse azaindole functionalized 1,4-C60 adducts. This protocol exhibits low cost, operational simplicity, wide substrate scope, and mild and convenient conditions.